
carbosulfan solubility and environmental
stability

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Carbosulfan

CAS No.: 55285-14-8

Cat. No.: S599578

Get Quote

Physical-Chemical Properties & Solubility Data

The following table summarizes the key properties of carbosulfan that influence its solubility and

environmental distribution.

Property Value Conditions / Notes Source

Water Solubility 0.3 mg L⁻¹ 25 °C [1]

0.11 mg L⁻¹ 20 °C, pH 7 [2]

Solubility in Organic Solvents Miscible Acetone, Toluene [2]

250,000 mg L⁻¹ Methanol, Ethyl acetate [2]

Vapor Pressure 3.1 x 10⁻⁵ Pa 20 °C [1]

Octanol-Water Partition Coefficient (Log P) 6.050 Estimated [1]

Dissociation Constant (pKa) 3.15 ± 0.70 Predicted [1]
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Transformation and Environmental Stability

Carbosulfan is not persistent in the environment and undergoes rapid transformation, primarily through

hydrolysis. Its main degradation product is the more toxic insecticide carbofuran [1] [3]. The following

table outlines its degradation characteristics.

Aspect Key Findings
Experimental Context /
Conditions

Overall Environmental
Stability

Low persistence; rapidly degrades in soil and
water systems [2].

Field and laboratory
observations.

Primary Degradation
Pathway

Hydrolysis, particularly in aqueous
environments [1] [3].

--

Key Transformation
Product

Carbofuran (major metabolite) [1] [3] [4]. Formed in soil, water, and
plants.

Half-life in Paddy
Water

Approx. 27 hours (for conversion to carbofuran)
[3].

Field study in irrigated rice
fields.

Half-life in Soil
Solution

Approx. 17 days (for carbofuran) [3]. Field study in irrigated rice
fields.

Effect of pH Decomposes rapidly to carbofuran at pH <7;
stable under neutral or alkaline conditions [1].

Laboratory studies on
hydrolysis.

Effect of Temperature Degradation rate increases with temperature
(e.g., during food drying processes) [5].

Observed during apple
drying processes.

The transformation pathway of carbosulfan begins with hydrolysis, where the molecule breaks down into

carbofuran. This primary metabolite can then undergo further reactions, including hydrolysis and oxidation,

leading to the formation of compounds like 3-hydroxycarbofuran and carbofuran phenol [1] [3] [4].
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Diagram: Primary transformation pathway of carbosulfan in the environment, showing initial hydrolysis to

carbofuran followed by secondary degradation steps.

Key Experimental Protocols for Stability Assessment

To evaluate the stability and transformation of carbosulfan in environmental matrices or food products,

researchers typically employ the following methodological approaches:

Sample Preparation and Fortification: Homogenize the matrix (e.g., soil, water, plant tissue, or food
product). Weigh a representative sample into a container and fortify it with a known concentration of

carbosulfan standard, often dissolved in a volatile organic solvent like acetone or acetonitrile [5] [3].
Incubation Under Controlled Conditions: Expose the fortified samples to controlled environmental

factors. This includes:
Temperature: Using ovens or water baths at specific temperatures (e.g., 40°C to 80°C) [5].

pH: Buffering aqueous solutions at different pH levels [1].
Light: Using photochambers to study photolysis [3]. Samples are collected at predetermined

time intervals for analysis.
Extraction and Cleanup:

Liquid-Liquid Extraction (LLE): For liquid samples like water, use solvents such as
dichloromethane or a mixture to partition analytes [3] [6].
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QuEChERS (Quick, Easy, Cheap, Effective, Rugged, Safe): For solid or complex matrices.

Involves extracting with acetonitrile followed by a cleanup step using sorbents like Primary-
Secondary Amine (PSA) to remove interfering compounds [5].

Analysis and Quantification:
Chromatography: Typically use Ultra-High-Performance Liquid Chromatography (UHPLC)
or gas chromatography to separate carbosulfan and its metabolites.
Detection: Tandem Mass Spectrometry (MS/MS) is the preferred method due to its high

sensitivity and selectivity, allowing for the detection and confirmation of target compounds at
ultra-trace levels [5] [6].

Kinetic Modeling and Half-life Calculation: Model the concentration data over time using
appropriate kinetic models (e.g., first-order decay) to calculate degradation rate constants and half-

lives [3].

Key Insights for Researchers

Carbosulfan as a Pro-Insecticide: Its insecticidal activity is primarily due to its rapid transformation

into carbofuran, a potent acetylcholinesterase inhibitor, within target organisms and the environment
[1] [4].

Risk Assessment Focus: The environmental and health risks associated with carbosulfan use are
largely linked to the persistence and toxicity of its breakdown product, carbofuran, which can be more

toxic and mobile [5] [3].
Processing-Induced Transformation: Food processing techniques like drying can significantly

accelerate the conversion of carbosulfan to carbofuran, which is a critical consideration for setting
maximum residue limits (MRLs) in food commodities [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 5 Tech Support

https://pubmed.ncbi.nlm.nih.gov/37245216/
https://www.sciencedirect.com/science/article/abs/pii/S0147651320305686
https://www.sciencedirect.com/science/article/pii/S0022030225005004
https://www.smolecule.com/products/b599578#carbosulfan-solubility-and-environmental-stability
https://www.smolecule.com/products/b599578#carbosulfan-solubility-and-environmental-stability
https://www.smolecule.com/products/b599578#carbosulfan-solubility-and-environmental-stability
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s599578?utm_src=pdf-bulk
https://www.smolecule.com/products/s599578?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

